Cas no 878058-53-8 (N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878058-53-8
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5511046
• Update Time: 2025-06-13

N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H27N3O4S/c1-18-8-7-9-19(14-18)25-23(28)17-32(30,31)22-15-27(21-11-4-3-10-20(21)22)16-24(29)26-12-5-2-6-13-26/h3-4,7-11,14-15H,2,5-6,12-13,16-17H2,1H3,(H,25,28)
• InChI Key： HRGOBMJJFOXUKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Overview of N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878058-53-8)

N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide, identified by its CAS No. 878058-53-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both indole and piperidine moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those incorporating heterocyclic frameworks like indole and piperidine. These structural motifs are frequently associated with bioactive molecules that exhibit enzyme inhibition, receptor modulation, and other pharmacological properties. Researchers are actively investigating the potential of N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide in targeting specific pathways, given its ability to interact with various biological targets.

The synthesis of N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide involves multi-step organic reactions, including sulfonylation, acylation, and amide bond formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and confirm its structural integrity. The compound's solubility, stability, and reactivity under different conditions are also critical parameters for its potential applications.

One of the key areas of interest for N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide is its role in medicinal chemistry. The compound's structural complexity allows it to interact with various biological targets, making it a valuable scaffold for designing novel therapeutics. For instance, indole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties, while piperidine-containing compounds often exhibit neurological activity. Combining these features opens up possibilities for addressing unmet medical needs.

Another emerging topic in the context of N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide is its potential in computational drug design. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict the compound's interactions with proteins and enzymes. This approach accelerates the identification of promising candidates for further experimental validation.

From an industrial perspective, the scalability of synthesizing N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide is a critical consideration. Optimizing reaction conditions, reducing byproduct formation, and improving purification methods are essential for large-scale production. Additionally, the compound's patent status and regulatory compliance play a significant role in its commercialization and adoption by pharmaceutical companies.

In conclusion, N-(3-methylphenyl)-2-({1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878058-53-8) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structural attributes, combined with the growing demand for innovative drug candidates, position it as a compound of high relevance. Future research will likely explore its mechanistic pathways, therapeutic potential, and industrial applications, contributing to advancements in science and medicine.